Cas no 84102-44-3 (Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-)
84102-44-3 structure
Product Name:Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-
CAS No:84102-44-3
MF:C14H10N2O6
MW:302.239003658295
CID:1820520
PubChem ID:2774435
Update Time:2025-04-21
Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-
- 2-(4-nitrobenzyloxy)-5-nitrobenzaldehyde
- DTXSID501248115
- DA-02489
- SCHEMBL7819820
- 5-nitro-2-[(4-nitrophenyl)methoxy]benzaldehyde
- 84102-44-3
- AKOS000287547
-
- Inchi: 1S/C14H10N2O6/c17-8-11-7-13(16(20)21)5-6-14(11)22-9-10-1-3-12(4-2-10)15(18)19/h1-8H,9H2
- InChI Key: XSINFCLTANMRDY-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1C=O)[N+](=O)[O-])CC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 302.05388604g/mol
- Monoisotopic Mass: 302.05388604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 118Ų
Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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